Cas no 125354-48-5 (Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside)

Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside is a protected thioglycoside derivative of D-mannose, widely used as a key intermediate in carbohydrate chemistry and glycoconjugate synthesis. The acetyl groups provide stability and selectivity during glycosylation reactions, while the ethylthio moiety serves as an efficient anomeric leaving group, facilitating the formation of glycosidic bonds under mild conditions. This compound is particularly valuable for the stereoselective synthesis of β-mannosides, which are challenging to access via traditional methods. Its high purity and well-defined structure make it a reliable building block for oligosaccharide and glycoconjugate research, offering consistent performance in complex synthetic pathways.
Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside structure
125354-48-5 structure
Product Name:Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside
CAS No:125354-48-5
MF:C16H24O9S
MW:392.42
CID:5091931
Update Time:2026-03-02

Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside
    • Inchi: 1S/C16H24O9S/c1-6-26-16-15(24-11(5)20)14(23-10(4)19)13(22-9(3)18)12(25-16)7-21-8(2)17/h12-16H,6-7H2,1-5H3/t12-,13-,14+,15+,16+/m1/s1
    • InChI Key: YPNFVZQPWZMHIF-OWYFMNJBSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H](SCC)O[C@H](COC(=O)C)[C@H]1OC(=O)C)OC(=O)C)C(=O)C

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Additional information on Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside

Comprehensive Guide to Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside (CAS No. 125354-48-5)

Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside (CAS No. 125354-48-5) is a specialized carbohydrate derivative widely used in organic synthesis and pharmaceutical research. This compound belongs to the class of acetylated thioglycosides, which are pivotal intermediates in the synthesis of complex glycoconjugates. Its unique structure, featuring four acetyl groups and a thioethyl aglycone, makes it a valuable building block for glycosylation reactions. Researchers and industries favor this compound due to its stability and reactivity, particularly in the development of novel therapeutics and diagnostic agents.

The growing interest in glycoscience and glycobiology has propelled the demand for high-purity intermediates like Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside. With the rise of biopharmaceuticals and glycoengineering, this compound plays a crucial role in designing carbohydrate-based drugs, vaccines, and biomarkers. Its application extends to drug delivery systems and enzyme inhibition studies, where precise glycosylation is essential for biological activity. As the scientific community delves deeper into precision medicine, the relevance of such intermediates continues to grow.

One of the key advantages of Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside is its compatibility with modern green chemistry practices. Researchers are increasingly focusing on sustainable synthesis methods, and this compound’s stability allows for efficient reactions with minimal waste. Additionally, its role in click chemistry and bioorthogonal reactions aligns with the trend toward modular and scalable synthetic approaches. These attributes make it a sought-after reagent in academic and industrial labs alike.

From a commercial perspective, the market for acetylated sugar derivatives like Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside is expanding, driven by advancements in glycotherapeutics and diagnostic imaging. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to the needs of drug discovery and biochemical research. Quality control and batch-to-batch consistency are critical, as impurities can significantly impact downstream applications.

For researchers working with Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside, proper storage and handling are essential to maintain its integrity. The compound should be stored in a cool, dry environment, protected from moisture and light. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify purity and structural confirmation. These practices ensure reliable performance in sensitive applications like glycosylation protocols and carbohydrate chemistry.

In summary, Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-mannopyranoside (CAS No. 125354-48-5) is a versatile and indispensable tool in modern synthetic and medicinal chemistry. Its applications span from drug development to glycobiology research, reflecting its broad utility. As scientific innovation progresses, the demand for high-quality carbohydrate intermediates like this compound is expected to rise, solidifying its position in the chemical and pharmaceutical industries.

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